Cas no 1307205-69-1 (2-Methanesulfonamidoethane-1-sulfonamide)

• Product Name: 2-Methanesulfonamidoethane-1-sulfonamide
• CAS No: 1307205-69-1
• MF: C₃H₁₀N₂O₄S₂
• MW: 202.252498149872
• CID: 6076429
• PubChem ID: 54218526
• Update Time: 2025-07-02

2-Methanesulfonamidoethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonamidoethane-1-sulfonamide
• 1307205-69-1
• EN300-6344606
• SCHEMBL389967
• 2-Methanesulfonamidoethane-1-sulfonamide

• Inchi： 1S/C3H10N2O4S2/c1-10(6,7)5-2-3-11(4,8)9/h5H,2-3H2,1H3,(H2,4,8,9)
• InChI Key： PALNOLLLHLYHCK-UHFFFAOYSA-N
• SMILES： S(CCNS(C)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 202.00819915g/mol
• Monoisotopic Mass: 202.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 123Ų

Additional information on 2-Methanesulfonamidoethane-1-sulfonamide

Introduction to 2-Methanesulfonamidoethane-1-sulfonamide (CAS No. 1307205-69-1)

2-Methanesulfonamidoethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1307205-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural framework of 2-Methanesulfonamidoethane-1-sulfonamide incorporates both methanesulfonyl and amino functional groups, which contribute to its unique chemical properties and reactivity. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate biological targets, particularly enzymes and receptors involved in disease pathways.

The sulfonamide functional group, characterized by a sulfur atom double-bonded to an oxygen atom and single-bonded to two hydroxyl groups, is a cornerstone in drug design. Its presence in 2-Methanesulfonamidoethane-1-sulfonamide enhances the compound's solubility in polar environments while also enabling hydrogen bonding interactions, which are critical for binding affinity and specificity. The compound's molecular structure also features an ethyl chain extending from the sulfonamide core, which can influence its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. These structural attributes make 2-Methanesulfonamidoethane-1-sulfonamide a promising candidate for further investigation in drug development pipelines.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their versatility as pharmacophores. Studies have demonstrated that modifications within the sulfonamide moiety can significantly alter the biological activity of these compounds. For instance, the introduction of additional substituents can enhance binding affinity to target proteins or alter metabolic stability. The ethyl side chain in 2-Methanesulfonamidoethane-1-sulfonamide provides a flexible scaffold that can be further functionalized to tailor its interaction with biological systems. This adaptability has made sulfonamides valuable tools in the development of novel therapeutics across various therapeutic areas.

One of the most compelling aspects of 2-Methanesulfonamidoethane-1-sulfonamide is its potential application in addressing unmet medical needs. Current research highlights its role as a key intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The compound's ability to serve as a building block for drug candidates is particularly intriguing given the growing demand for innovative treatments targeting complex diseases such as cancer, inflammation, and infectious disorders. By leveraging the inherent reactivity of its sulfonamide core, chemists can design derivatives with improved efficacy and reduced side effects.

The synthesis of 2-Methanesulfonamidoethane-1-sulfonamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced methodologies have been employed to construct its molecular framework with high precision, ensuring minimal impurities and optimal yield. Techniques such as nucleophilic substitution reactions, condensation processes, and catalytic hydrogenation play pivotal roles in achieving the desired structure. These synthetic strategies not only underscore the compound's accessibility but also showcase the advancements in synthetic methodologies that facilitate the production of complex organic molecules.

From a computational chemistry perspective, 2-Methanesulfonamidoethane-1-sulfonamide has been subjected to rigorous molecular modeling studies to elucidate its interactions with biological targets. Computer simulations have provided insights into how its structural features influence binding affinity and selectivity. These computational approaches complement experimental investigations by offering predictive models that guide rational drug design efforts. By integrating experimental data with theoretical calculations, researchers can optimize the compound's properties for therapeutic applications.

The pharmacological profile of 2-Methanesulfonamidoethane-1-sulfonamide is another area of active investigation. Preliminary studies suggest that this compound exhibits promising activity against certain enzymatic targets relevant to human health. Its sulfonamide moiety interacts with key residues in target proteins, modulating their function in ways that could lead to therapeutic benefits. Further research is needed to fully characterize its mechanism of action and assess its potential as a lead compound for drug development programs.

In conclusion, 2-Methanesulfonamidoethane-1-sulfonamide (CAS No. 1307205-69-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate and bioactive molecule underscores the importance of sulfonamide derivatives in modern drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound holds promise for contributing to next-generation therapeutics that address critical unmet medical needs.